1-(3,4-difluorophenyl)-5-[(3,5-dimethyl-1H-pyrazol-4-yl)methyl]-3-(1H-1,2,4-triazol-1-ylmethyl)-1H-1,2,4-triazole

• IUPAC Name: 1-(3,4-difluorophenyl)-5-[(3,5-dimethyl-1H-pyrazol-4-yl)methyl]-3-(1,2,4-triazol-1-ylmethyl)-1,2,4-triazole
• InChI: InChI=1S/C17H16F2N8/c1-10-13(11(2)24-23-10)6-17-22-16(7-26-9-20-8-21-26)25-27(17)12-3-4-14(18)15(19)5-12/h3-5,8-9H,6-7H2,1-2H3,(H,23,24)
• InChI Key: KGVOKHVBGPCOLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)CC2=NC(=NN2C3=CC(=C(C=C3)F)F)CN4C=NC=N4
• Molecular Formula: C17H16F2N8
• Molecular Weight: 370.4 g/mol

Description

1-(3,4-difluorophenyl)-5-[(3,5-dimethyl-1H-pyrazol-4-yl)methyl]-3-(1H-1,2,4-triazol-1-ylmethyl)-1H-1,2,4-triazole is a useful research compound. Its molecular formula is C17H16F2N8 and its molecular weight is 370.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 370.14659887 g/mol and the complexity rating of the compound is 500. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Receptor Binding and Pharmacodynamics

1-(3,4-Difluorophenyl)-5-[(3,5-Dimethyl-1H-Pyrazol-4-Yl)Methyl]-3-(1H-1,2,4-Triazol-1-Ylmethyl)-1H-1,2,4-Triazole has been studied for its receptor occupancy and pharmacodynamic effects in scientific research. It was found that this compound, as a nonpeptide corticotropin-releasing factor 1 (CRF1) antagonist, exhibited significant receptor occupancy in the brain, correlating with its plasma and brain exposure levels. The occupancy was associated with anxiolytic efficacy in behavioral tests, indicating its potential therapeutic application in anxiety disorders. The in vivo and in vitro binding assays underscored its affinity for CRF1 receptors, suggesting a mechanism of action that involves modulation of the CRF1 receptor pathway (Li et al., 2003).

Metabolism and Toxicology

The metabolic pathways and potential toxicological effects of triazole compounds, including this compound, have been a subject of research. Studies have explored how these compounds are metabolized in the human body and their potential toxic effects. For instance, research into other triazole derivatives has provided insights into the metabolic pathways involving aromatic hydroxylation and N-desalkylation, which could be relevant for understanding the metabolism of this compound. The identification of metabolites and their pathways is crucial for assessing the safety profile of these compounds (Maurer & Kleff, 1988).

Environmental and Dietary Exposure Risks

The environmental presence and potential health risks of triazole fungicides, including derivatives like this compound, have been investigated. Research has assessed the dietary exposure to triazoles through food consumption, highlighting the widespread presence of these compounds in various food items. The studies aim to understand the chronic and acute health risks associated with exposure to triazoles, contributing to the development of guidelines and regulations for their safe use in agriculture and food production (Cui et al., 2021).